Cas no 1934945-04-6 (7-Aminoisoquinoline-4-carboxylic acid)

• Product Name: 7-Aminoisoquinoline-4-carboxylic acid
• CAS No: 1934945-04-6
• MF: C₁₀H₈N₂O₂
• MW: 188.182722091675
• MDL: MFCD28975167
• CID: 4632297
• PubChem ID: 92043017
• Update Time: 2025-05-20

7-Aminoisoquinoline-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 7-Aminoisoquinoline-4-carboxylic acid
• AMY26377
• K10002
• AKOS025404735
• AS-49591
• 7-Aminoisoquinoline-4-carboxylicacid
• 1934945-04-6

• MDL： MFCD28975167
• Inchi： 1S/C10H8N2O2/c11-7-1-2-8-6(3-7)4-12-5-9(8)10(13)14/h1-5H,11H2,(H,13,14)
• InChI Key： NTJJLNFFMASFLV-UHFFFAOYSA-N
• SMILES： OC(C1=CN=CC2C=C(C=CC=21)N)=O

Computed Properties

• Exact Mass: 188.058577502g/mol
• Monoisotopic Mass: 188.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 76.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives

Additional information on 7-Aminoisoquinoline-4-carboxylic acid

Comprehensive Overview of 7-Aminoisoquinoline-4-carboxylic acid (CAS No. 1934945-04-6): Properties, Applications, and Research Insights

7-Aminoisoquinoline-4-carboxylic acid (CAS No. 1934945-04-6) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique isoquinoline backbone and functional carboxylic acid and amino groups, serves as a versatile building block in drug discovery and organic synthesis. Its molecular structure, C₁₀H₈N₂O₂, offers a platform for derivatization, making it valuable for designing small-molecule inhibitors, fluorescent probes, and metal-chelating agents.

Recent trends highlight growing interest in 7-Aminoisoquinoline-4-carboxylic acid due to its potential role in targeting enzyme modulation and signal transduction pathways. Researchers are exploring its applications in cancer therapeutics, particularly as a scaffold for kinase inhibitors, aligning with the surge in demand for precision medicine solutions. Additionally, its photophysical properties make it a candidate for bioimaging applications, a hot topic in nanotechnology and diagnostics.

The synthesis of 7-Aminoisoquinoline-4-carboxylic acid typically involves multi-step organic reactions, including cyclization and functional group interconversion. Advanced techniques like HPLC purification and NMR characterization ensure high purity (>98%), critical for high-throughput screening (HTS) in drug development. Its solubility in polar solvents (e.g., DMSO, methanol) and stability under physiological pH further enhance its utility in in vitro assays.

From an industrial perspective, 1934945-04-6 is increasingly sourced for contract research organizations (CROs) and academic labs focusing on medicinal chemistry. A frequent search query—"7-Aminoisoquinoline-4-carboxylic acid supplier"—reflects its commercial demand. Regulatory compliance (e.g., REACH, GMP) and batch-to-batch consistency are key considerations for buyers, underscoring the need for reliable manufacturers.

Emerging studies also investigate its structure-activity relationships (SAR) in modulating GPCRs (G-protein-coupled receptors), a trending topic in neuroscience and cardiology research. The compound’s low cytotoxicity profile, as noted in preliminary cell viability assays, positions it as a promising candidate for central nervous system (CNS) drug development.

In summary, 7-Aminoisoquinoline-4-carboxylic acid (CAS No. 1934945-04-6) bridges multiple disciplines, from drug design to material science. Its adaptability to modern AI-driven drug discovery platforms and alignment with sustainable chemistry principles further solidify its relevance. As research evolves, this compound is poised to address unmet needs in personalized healthcare and biomarker detection.